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Compound of Interest

Compound Name: 2',4'-Dihydroxychalcone

Cat. No.: B1240110 Get Quote

For researchers, scientists, and professionals in drug development, the responsible

management and disposal of chemical compounds are paramount to ensuring both laboratory

safety and environmental stewardship. This guide provides essential, immediate safety and

logistical information for the proper disposal of 2',4'-Dihydroxychalcone, fostering a culture of

safety and building trust through value-added information beyond the product itself.

While some safety data sheets (SDS) may classify 2',4'-Dihydroxychalcone as a non-

hazardous substance, other sources indicate that it can be an irritant, causing skin, eye, and

respiratory tract irritation.[1][2] Given this conflicting information, a cautious approach is

warranted, and the compound should be handled as a potentially hazardous material.

Hazard and Safety Data Summary
To ensure safe handling and disposal, it is crucial to be aware of the potential hazards and

physical properties of 2',4'-Dihydroxychalcone.
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Data Point Value Source

GHS Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[2]

Molecular Formula C₁₅H₁₂O₃ [1][2]

Molecular Weight 240.25 g/mol [2]

Appearance Solid (assumed)

Procedural Steps for Proper Disposal
Adherence to a systematic disposal protocol is essential for safety and regulatory compliance.

The following step-by-step instructions provide a clear pathway for the disposal of 2',4'-
Dihydroxychalcone waste.

1. Personal Protective Equipment (PPE): Before handling any waste, ensure appropriate PPE

is worn to minimize exposure.

Gloves: Wear chemical-resistant gloves.

Eye Protection: Use tightly fitting safety goggles or a face shield.

Protective Clothing: A lab coat or other protective clothing should be worn.

Respiratory Protection: If there is a risk of generating dust, use a respirator.

2. Waste Segregation and Collection: Proper segregation of chemical waste is a critical first

step.

Solid Waste: Collect unused or waste 2',4'-Dihydroxychalcone powder in a clearly labeled,

sealed container designated for hazardous solid waste.[3][4]

Contaminated Materials: All disposable items that have come into contact with the

compound, such as gloves, weighing boats, and paper towels, should be collected in a

designated hazardous waste container.[4]
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Liquid Waste: Solutions containing 2',4'-Dihydroxychalcone should be collected in a

labeled hazardous liquid waste container. Do not pour down the drain.[4]

3. Container Management: Proper containment is crucial to prevent leaks and exposure.

Compatibility: Use containers that are chemically compatible with the waste.[5]

Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full

chemical name: "2',4'-Dihydroxychalcone".[6] List any other components and their

approximate concentrations.

Closure: Keep waste containers securely capped at all times, except when adding waste.[7]

[8]

4. Storage: Store waste in a designated and controlled area.

Satellite Accumulation Area: Store hazardous waste in a designated "Satellite Accumulation

Area" at or near the point of generation.[8][9]

Segregation: Store containers of 2',4'-Dihydroxychalcone waste separately from

incompatible materials, such as strong oxidizing agents.[8]

5. Final Disposal Method: The recommended method for the final disposal of 2',4'-
Dihydroxychalcone, as an aromatic ketone, is through a licensed hazardous waste disposal

company.

Incineration: Incineration is the preferred method to ensure the complete destruction of the

compound.[4]

Regulatory Compliance: Always adhere to local, state, and federal regulations for hazardous

waste disposal.[3][4]

Experimental Protocol: Spill Cleanup
In the event of a spill, a swift and correct response is crucial to mitigate risks.

Evacuate and Ventilate: Evacuate the immediate area and ensure it is well-ventilated.
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Don PPE: Wear appropriate personal protective equipment as outlined above.

Containment: For larger spills, contain the spill using absorbent materials.

Cleanup: Carefully sweep or scoop the spilled solid material into a labeled, sealed container

for hazardous waste disposal. Avoid creating dust.[4] For liquid spills, use an inert absorbent

material and place it in the hazardous waste container.

Decontamination: Clean the spill area with a suitable solvent, followed by soap and water.[4]

Dispose of Cleanup Materials: All materials used for cleanup should be disposed of as

hazardous waste.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 2',4'-
Dihydroxychalcone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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